Cas no 1240527-33-6 (2-(oxolan-2-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(oxolan-2-yl)ethan-1-amine hydrochloride
• CAS No: 1240527-33-6
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 4579859
• Update Time: 2025-05-19

2-(oxolan-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-2-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C6H13NO.ClH/c7-4-3-6-2-1-5-8-6;/h6H,1-5,7H2;1H
• InChI Key： LPZQZDZHBNGVGX-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)CN.Cl

Computed Properties

• Exact Mass: 151.076
• Monoisotopic Mass: 151.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Melting Point: 112-114 °C

2-(oxolan-2-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(oxolan-2-yl)ethan-1-amine hydrochloride

2-(oxolan-2-yl)ethan-1-amine hydrochloride (CAS No: 1240527-33-6)

Introduction to 2-(oxolan-2-yl)ethan-1-amine hydrochloride (CAS No: 1240527-33-6)

2-(oxolan-2-yl)ethan-1-amine hydrochloride, a compound with the CAS registry number 1240527-33-6, is a versatile chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound is characterized by its unique structure, which combines an oxolane (tetrahydrofuran) ring with an ethanamine group, and its hydrochloride salt form. The molecule's structural features make it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

Recent advancements in synthetic chemistry have further highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the realm of peptide synthesis and medicinal chemistry. The ability of 2-(oxolan-2-yl)ethan-1-amine hydrochloride to participate in diverse chemical reactions, such as nucleophilic additions, amine alkylation, and cyclization processes, underscores its importance in modern organic synthesis.

The compound's chemical structure is defined by the presence of a tetrahydrofuran ring fused with an ethanamine moiety. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to act as a chelating agent or a ligand in coordination chemistry. Furthermore, the hydrochloride salt form ensures optimal solubility and stability under various reaction conditions, making it an ideal reagent for laboratory use.

From a pharmacological perspective, CAS No: 1240527-33-6 has been investigated for its potential as a precursor in the synthesis of bioactive molecules with therapeutic applications. Studies have demonstrated its utility in the construction of peptide-based drugs, where it serves as a key intermediate in forming peptide bonds or modifying amino acid residues.

In terms of industrial applications, this compound finds use in the production of advanced polymers and materials with tailored properties. Its ability to undergo polymerization reactions or serve as a monomer component makes it a valuable asset in materials science research.

Recent research has also focused on optimizing the synthesis pathways for CAS No: 1240527-33-6, aiming to enhance yield, reduce costs, and minimize environmental impact. Novel catalytic methods and green chemistry approaches have been developed to streamline its production process.

In conclusion, CAS No: 1240527 (or CAS No: 1)-based compounds continue to play a pivotal role in advancing chemical research across multiple disciplines. As scientific understanding deepens and new applications emerge, this compound remains at the forefront of innovation in organic synthesis and materials development.